Cas no 869079-34-5 (6-chloro-7'-ethoxy-2H,2'H-3,4'-bichromene-2,2'-dione)

• Product Name: 6-chloro-7'-ethoxy-2H,2'H-3,4'-bichromene-2,2'-dione
• CAS No: 869079-34-5
• MF: C₂₀H₁₃ClO₅
• MW: 368.767225027084
• CID: 6153693
• PubChem ID: 7198225
• Update Time: 2025-07-21

6-chloro-7'-ethoxy-2H,2'H-3,4'-bichromene-2,2'-dione Chemical and Physical Properties

Names and Identifiers

• 6-chloro-7'-ethoxy-2H,2'H-3,4'-bichromene-2,2'-dione
• 869079-34-5
• SR-01000909386
• 6-chloro-7'-ethoxy-2H,2'H-[3,4'-bichromene]-2,2'-dione
• 6-chloro-3-(7-ethoxy-2-oxochromen-4-yl)chromen-2-one
• F1861-0185
• SR-01000909386-1
• 4-(6-chloro-2-oxochromen-3-yl)-7-ethoxychromen-2-one
• AKOS002229121

• Inchi： 1S/C20H13ClO5/c1-2-24-13-4-5-14-15(10-19(22)25-18(14)9-13)16-8-11-7-12(21)3-6-17(11)26-20(16)23/h3-10H,2H2,1H3
• InChI Key： FRTWYMWVCMXDAB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(=O)O2)C1=CC(=O)OC2C=C(C=CC1=2)OCC

Computed Properties

• Exact Mass: 368.0451512g/mol
• Monoisotopic Mass: 368.0451512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-chloro-7'-ethoxy-2H,2'H-3,4'-bichromene-2,2'-dione

Introduction to 6-chloro-7'-ethoxy-2H,2'H-3,4'-bichromene-2,2'-dione (CAS No. 869079-34-5)

6-chloro-7'-ethoxy-2H,2'H-3,4'-bichromene-2,2'-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular framework, featuring a bichromene core with chloro and ethoxy substituents, positions it as a versatile scaffold for developing novel bioactive molecules. The compound’s unique chromene-dione structure not only imparts distinct electronic and steric properties but also opens up possibilities for exploring its pharmacological potential.

The bichromene moiety in this molecule is particularly noteworthy due to its potential to interact with biological targets in multiple ways. Chromenes are well-known for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The presence of two chromene units linked by a dione bridge in 6-chloro-7'-ethoxy-2H,2'H-3,4'-bichromene-2,2'-dione enhances its structural complexity and may contribute to the development of more potent and selective therapeutic agents.

The chloro substituent at the 6-position and the ethoxy group at the 7'-position are critical functional groups that influence the compound’s reactivity and biological activity. The chloro group can serve as a handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties. Meanwhile, the ethoxy group may contribute to hydrophilicity and modulate binding interactions with biological targets. These substituents make 6-chloro-7'-ethoxy-2H,2'H-3,4'-bichromene-2,2'-dione an attractive candidate for medicinal chemistry campaigns aimed at discovering new drugs.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of this compound. Studies have shown that the bichromene-dione scaffold can adopt multiple conformations depending on the environment, which may affect its binding affinity to proteins and other biomolecules. This flexibility makes it a promising candidate for designing molecules that can interact with diverse biological targets.

One of the most exciting areas of research involving 6-chloro-7'-ethoxy-2H,2'H-3,4'-bichromene-2,2'-dione is its potential application in anticancer therapy. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes involved in tumor growth and progression. The dual chromene units provide multiple binding sites that could enhance interactions with cancer-related proteins. Additionally, the presence of electron-withdrawing groups like the dione moiety may enhance the compound’s ability to disrupt cancer cell signaling pathways.

In vitro experiments have demonstrated that certain analogs of 6-chloro-7'-ethoxy-2H,2'H-3,4'-bichromene-2,2'-dione can induce apoptosis in cancer cell lines while showing minimal toxicity toward normal cells. This selectivity is crucial for developing effective anticancer drugs that minimize side effects. Further research is needed to optimize these derivatives and evaluate their efficacy in preclinical models.

The synthesis of 6-chloro-7'-ethoxy-2H,2'H-3,4'-bichromene-2,2'-dione presents both challenges and opportunities for synthetic chemists. The bichromene-dione core requires multi-step synthetic strategies to construct accurately. However, recent developments in transition metal-catalyzed reactions have made it possible to achieve these syntheses more efficiently than ever before. These advances have enabled researchers to explore a wider range of derivatives more rapidly.

Green chemistry principles have also been applied to improve the sustainability of synthesizing 6-chloro-7'-ethoxy-2H,2'H-3,4 '-bichromene - 22 '-dione . By employing catalytic methods and reducing waste generation , researchers are working toward making the production process more environmentally friendly . This aligns with broader efforts in pharmaceutical chemistry to develop sustainable practices that minimize ecological impact while maintaining high yields and purity standards . p > < p > The future prospects for research on 6 - chloro - 7 ' - ethoxy - 22 H , 22 ' H - 33 , 44 ' - bichromen - 22 ,22 ' - dione ( CAS No . 869079 - 34 - 5) are promising . As computational methods improve , so too will our ability to predict how these compounds will behave biologically . This will accelerate drug discovery efforts by allowing researchers to focus on the most promising candidates early on . Additionally , advances in high-throughput screening technologies will enable faster testing of large libraries of derivatives , further expediting the development process . p > < p > In conclusion , 6-chloro - 7 '- ethoxy - 22 H ,22 ' H - 33 ,44 '- bichromen - 22 ,22 '- dione represents a fascinating molecule with significant potential in pharmaceutical applications . Its unique structural features make it an excellent scaffold for developing novel bioactive compounds . With continued research into its synthesis , pharmacology , and potential therapeutic uses , this compound is poised to make meaningful contributions to medicine . p >